Cas no 14313-57-6 (1-Butanone, 2-chloro-1-phenyl- (9CI))

1-Butanone, 2-chloro-1-phenyl- (9CI) structure
14313-57-6 structure
Product Name:1-Butanone, 2-chloro-1-phenyl- (9CI)
CAS No:14313-57-6
MF:C10H11ClO
MW:182.646742105484
CID:120312
PubChem ID:52697
Update Time:2025-04-18

1-Butanone, 2-chloro-1-phenyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Butanone, 2-chloro-1-phenyl- (9CI)
    • 1-Butanone,2-chloro-1-phenyl-
    • 2-chloro-1-phenylbutan-1-one
    • AKOS010997351
    • 14313-57-6
    • DTXSID80995046
    • 73908-29-9
    • SCHEMBL633350
    • ALPHA-CHLOROBUTYRPHENONE
    • chlorobutyrophenone
    • Inchi: 1S/C10H11ClO/c1-2-9(11)10(12)8-6-4-3-5-7-8/h3-7,9H,2H2,1H3
    • InChI Key: RWAKBGVDMQRDNA-UHFFFAOYSA-N
    • SMILES: ClC(C(C1C=CC=CC=1)=O)CC

Computed Properties

  • Exact Mass: 182.0498427g/mol
  • Monoisotopic Mass: 182.0498427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 17.1Ų

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